Cas no 2229520-00-5 (2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine)

• Product Name: 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine
• CAS No: 2229520-00-5
• MF: C₁₀H₁₉F₂NO
• MW: 207.260770082474
• CID: 5965903
• PubChem ID: 165631261
• Update Time: 2025-10-20

2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine
• EN300-1950462
• 2229520-00-5

• Inchi： 1S/C10H19F2NO/c1-9(7-13,14-2)8-3-5-10(11,12)6-4-8/h8H,3-7,13H2,1-2H3
• InChI Key： IWKCKYUYIUFDEJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C(C)(CN)OC)F

Computed Properties

• Exact Mass: 207.14347055g/mol
• Monoisotopic Mass: 207.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine

Comprehensive Analysis of 2-(4,4-Difluorocyclohexyl)-2-Methoxypropan-1-Amine (CAS No. 2229520-00-5)

The compound 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine (CAS No. 2229520-00-5) is a fluorinated organic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclohexyl moiety and methoxypropan-1-amine group, make it a subject of growing interest in drug discovery and material science. Researchers are increasingly exploring its applications in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

Recent studies highlight the importance of fluorinated compounds like 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine due to their enhanced metabolic stability and membrane permeability. The presence of fluorine atoms in the cyclohexyl ring significantly influences the compound's lipophilicity and bioavailability, making it a valuable scaffold for medicinal chemistry. This aligns with current industry trends favoring fluorine-containing drug candidates, as evidenced by the rising number of FDA-approved fluorinated pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS 2229520-00-5 involves sophisticated techniques such as asymmetric synthesis and catalytic fluorination. The methoxypropanamine segment introduces chirality, creating opportunities for developing enantiomerically pure versions with potentially distinct pharmacological profiles. This aspect is particularly relevant given the pharmaceutical industry's focus on chiral drug development to improve therapeutic efficacy and reduce side effects.

The physicochemical properties of 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine demonstrate excellent stability under physiological conditions, with computational models predicting favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics. These predictions are supported by experimental data showing moderate plasma protein binding and good blood-brain barrier penetration - crucial factors for CNS-targeting compounds. Such properties address current research priorities in neurodegenerative disease treatment, where blood-brain barrier penetration remains a significant challenge.

In material science applications, the difluorocyclohexyl unit contributes to the compound's potential as a building block for advanced polymers and liquid crystals. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of resulting materials, making CAS 2229520-00-5 interesting for optoelectronic applications. This connects with growing interest in fluorinated materials for organic electronics and energy storage devices.

Safety evaluations of 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine indicate it falls within standard handling protocols for research chemicals, requiring standard laboratory precautions. While comprehensive toxicological data continues to be developed, preliminary studies suggest a favorable safety profile at research concentrations. Researchers should consult updated safety data sheets and follow institutional guidelines when working with this compound.

The commercial availability of 2229520-00-5 through specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Pricing and purity specifications vary significantly between suppliers, emphasizing the need for careful quality assessment. Current market analysis suggests expanding applications in high-value chemical intermediates and pharmaceutical precursors may drive future production scale-up.

Patent landscape analysis reveals increasing intellectual property activity surrounding difluorocyclohexyl-containing compounds, with several applications mentioning structural analogs of 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine. This indicates the compound's potential value in proprietary drug development pipelines, particularly in therapeutic areas such as psychiatry and neurology where fluorinated small molecules show promise.

Environmental fate studies of CAS 2229520-00-5 suggest moderate persistence in aqueous systems, with biodegradation pathways currently under investigation. The environmental chemistry of fluorinated organic compounds remains an active research area, and proper disposal methods should be followed according to local regulations. This aspect gains importance as regulatory scrutiny of persistent organic pollutants increases globally.

Future research directions for 2-(4,4-difluorocyclohexyl)-2-methoxypropan-1-amine may explore its utility in fragment-based drug discovery, its potential as a chiral auxiliary in asymmetric synthesis, and its incorporation into novel material matrices. The compound's versatility positions it well for multidisciplinary applications at the chemistry-biology interface, particularly in emerging fields like chemical biology and therapeutic target validation.